![molecular formula C18H18N4O2 B2638455 N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(cyclopropylmethoxy)isonicotinamide CAS No. 2034443-83-7](/img/structure/B2638455.png)
N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(cyclopropylmethoxy)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(cyclopropylmethoxy)isonicotinamide, commonly known as BM-1197, is a small molecule that has been studied for its potential applications in cancer treatment. This compound belongs to the class of benzimidazole derivatives and has shown promising results in preclinical studies.
Scientific Research Applications
Antitubercular Activity
- The synthesis of compounds similar to "N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(cyclopropylmethoxy)isonicotinamide" has been reported, like the antitubercular agent N-(2-fluoroethyl)-1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-4-carboxamide (Richter et al., 2023).
Antitumor and Cytotoxic Activity
- Novel compounds structurally related, such as 2-[(4-amino-6-R2-1,3,5-triazin-2-yl)methylthio]-4-chloro-5-methyl-N-(5-R1-1H-benzo[d]imidazol-2(3H)-ylidene)benzenesulfonamides, showed significant cytotoxic activity against various cancer cell lines, suggesting potential applications in cancer therapy (Tomorowicz et al., 2020).
Corrosion Inhibition
- Compounds with the benzimidazole moiety have been investigated for their role as corrosion inhibitors, indicating potential industrial applications in protecting metals like steel in acidic environments (Yadav, Sarkar, & Purkait, 2015).
Antimicrobial Activity
- Derivatives containing benzimidazole structures have been synthesized and evaluated for antimicrobial properties, which could be relevant for the development of new antimicrobial agents (Shruthi et al., 2016).
Xanthine Oxidase Inhibitors
- Some N-phenylisonicotinamide derivatives, structurally related to the compound , have been found to be potent xanthine oxidase inhibitors, which could have therapeutic applications in conditions like gout (Zhang et al., 2019).
Synthesis of Complexes
- The compound's structural motifs are used in synthesizing complexes, like zinc(II) complexes, with potential applications in various fields, including catalysis and material science (Liu et al., 2016).
Antioxidant Activity
- Derivatives of benzimidazole have been synthesized and assessed for their antioxidant activity, which is crucial in combating oxidative stress-related diseases (Buravlev, Shevchenko, & Kutchin, 2021).
Properties
IUPAC Name |
N-(1H-benzimidazol-2-ylmethyl)-2-(cyclopropylmethoxy)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2/c23-18(13-7-8-19-17(9-13)24-11-12-5-6-12)20-10-16-21-14-3-1-2-4-15(14)22-16/h1-4,7-9,12H,5-6,10-11H2,(H,20,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYZUWEFLMZUMCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=NC=CC(=C2)C(=O)NCC3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.